Cas no 1251674-24-4 (2-(4-chlorophenyl)-N-(3-methoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide)

• Product Name: 2-(4-chlorophenyl)-N-(3-methoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide
• CAS No: 1251674-24-4
• MF: C₂₁H₁₉ClN₄O₃
• MW: 410.853563547134
• CID: 5403118
• Update Time: 2025-05-24

2-(4-chlorophenyl)-N-(3-methoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• QLTURXNNTZSQST-UHFFFAOYSA-N
• 2H-Pyrazolo[4,3-c]quinoline-8-carboxamide, 2-(4-chlorophenyl)-3,5-dihydro-N-(3-methoxypropyl)-3-oxo-
• 2-(4-chlorophenyl)-N-(3-methoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide

• Inchi： 1S/C21H19ClN4O3/c1-29-10-2-9-23-20(27)13-3-8-18-16(11-13)19-17(12-24-18)21(28)26(25-19)15-6-4-14(22)5-7-15/h3-8,11-12,24H,2,9-10H2,1H3,(H,23,27)
• InChI Key： QLTURXNNTZSQST-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(NCCCOC)=O)C=C2)C2=NN(C3=CC=C(Cl)C=C3)C(=O)C2=C1

Additional information on 2-(4-chlorophenyl)-N-(3-methoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide

2-(4-Chlorophenyl)-N-(3-methoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide: A Comprehensive Overview

The compound with CAS No. 1251674-24-4, known as 2-(4-chlorophenyl)-N-(3-methoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazoloquinolines, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's structure is characterized by a pyrazolo[4,3-c]quinoline core, which is further substituted with a 4-chlorophenyl group and an N-(3-methoxypropyl)carboxamide moiety. These substituents play a crucial role in modulating the compound's pharmacokinetic properties and bioactivity.

Recent studies have highlighted the pyrazoloquinoline scaffold as a promising platform for the development of novel therapeutic agents. The integration of a 4-chlorophenyl group introduces electronic and steric effects that enhance the molecule's ability to interact with target proteins. This substitution pattern has been shown to improve the compound's solubility and stability, making it more amenable for pharmacological applications. Furthermore, the presence of the N-(3-methoxypropyl) group contributes to the molecule's lipophilicity, which is essential for crossing biological membranes and achieving optimal tissue distribution.

One of the most notable aspects of 2-(4-chlorophenyl)-N-(3-methoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide is its demonstrated anti-tumor activity in preclinical models. Research published in 2023 revealed that this compound exhibits potent inhibitory effects against various cancer cell lines by targeting key oncogenic pathways. The mechanism of action involves interference with the PI3K/AKT/mTOR signaling cascade, which is frequently dysregulated in malignant tumors. This finding underscores the potential of this compound as a lead candidate for anti-cancer drug development.

In addition to its anti-tumor properties, this compound has also shown promise in inflammatory disease models. Studies conducted in collaboration with leading pharmaceutical companies have demonstrated its ability to suppress pro-inflammatory cytokine production and reduce oxidative stress in vitro. These findings suggest that pyrazoloquinoline derivatives like this compound could be explored for their anti-inflammatory potential in chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-(4-chlorophenyl)-N-(3-methoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. Recent advancements in asymmetric catalysis have enabled the efficient construction of the pyrazoloquinoline core, significantly improving the overall yield and purity of the final product. This has facilitated large-scale production for preclinical testing and early-stage clinical trials.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These analyses have provided critical insights into its molecular geometry and conformational flexibility, which are essential for understanding its binding interactions with biological targets.

Looking ahead, the development of pyrazolo[4,3-c]quinoline derivatives like this compound presents exciting opportunities for drug discovery. Ongoing research is focused on optimizing its pharmacokinetic profile through structural modifications while maintaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this promising molecule into clinical practice.